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Compound of Interest

Compound Name: Triethylgermanium chloride

Cat. No.: B1583768

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triethylgermanium chloride, an organogermanium compound, is a versatile reagent in
chemical synthesis and holds potential for applications in materials science and drug
development. This guide provides a comprehensive overview of its synonyms, alternative
names, chemical properties, and key experimental protocols.

Synonyms and Alternative Names

To facilitate comprehensive literature searches and unambiguous identification, a list of
synonyms and alternative names for triethylgermanium chloride is provided below.
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Name Type Name Citation
Common Name Triethylgermanium chloride [1112]
IUPAC Name Chloro(triethyl)germane [2]
Alternative Names Chlorotriethylgermane [2]
Triethylchlorogermane [2]

Triethylgermyl chloride [1]

Germane, chlorotriethyl- [1]

CAS Number 994-28-5 [1]12]
EC Number 213-614-0 [3]

MDL Number MFCD00013591 [4]

Chemical and Physical Properties

A summary of the key chemical and physical properties of triethylgermanium chloride is
presented in the table below. This data is essential for handling, storage, and application of the

compound.
Property Value Citation
Molecular Formula CeH15CIGe [1]
Molecular Weight 195.28 g/mol [3]
Appearance Colorless liquid [1]
Boiling Point 173 °C (lit.) [5]
Density 1.175 g/mL at 25 °C (lit.) [5]
Refractive Index (n20/D) 1.459 (lit.) [5]

- Insoluble in water. Soluble in
Solubility _ [1]
organic solvents.
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Experimental Protocols
Synthesis of Triethylgermanium Chloride

A common method for the synthesis of triethylgermanium chloride involves the reaction of

germanium tetrachloride with a Grignard reagent, such as ethylmagnesium bromide.[6]

Reaction: GeCls + 3 C2HsMgBr — (C2Hs)3GeCl + 3 MgBrCl

Procedure:

Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux
condenser, a dropping funnel, and a magnetic stirrer, prepare ethylmagnesium bromide from
magnesium turnings and ethyl bromide in anhydrous diethyl ether under an inert atmosphere
(e.g., nitrogen or argon).[7]

Reaction with Germanium Tetrachloride: To the freshly prepared Grignard reagent, slowly
add a solution of germanium tetrachloride in anhydrous diethyl ether from the dropping
funnel. The reaction is exothermic and should be controlled by external cooling if necessary.

[6]

Reaction Work-up: After the addition is complete, the reaction mixture is typically stirred for
an additional period to ensure complete reaction. The reaction is then quenched by the slow
addition of a saturated agqueous solution of ammonium chloride.

Extraction: The organic layer is separated, and the aqueous layer is extracted with diethyl
ether. The combined organic extracts are washed with brine and dried over an anhydrous
drying agent (e.g., magnesium sulfate or sodium sulfate).

Purification: The solvent is removed by rotary evaporation. The crude triethylgermanium
chloride is then purified by fractional distillation under atmospheric or reduced pressure.[5]
[8][9] The fraction boiling at approximately 173 °C is collected.[5]

Purification by Fractional Distillation

Fractional distillation is a crucial step to obtain high-purity triethylgermanium chloride,
especially to separate it from any unreacted starting materials or byproducts.[8][9]
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Apparatus: A standard fractional distillation setup is used, including a heating mantle, a
distillation flask, a fractionating column (e.g., Vigreux column), a condenser, a receiving flask,
and a thermometer.

Procedure:

e The crude triethylgermanium chloride is placed in the distillation flask with a few boiling
chips.

e The apparatus is assembled, ensuring all joints are properly sealed.

e The mixture is heated gently. The vapor will rise through the fractionating column, and the
component with the lower boiling point will preferentially move up the column.

e The temperature at the top of the column should be monitored. The fraction that distills at a
constant temperature corresponding to the boiling point of triethylgermanium chloride (173
°C) is collected in the receiving flask.[5]

Spectroscopic Data
'H and **C NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for the structural
elucidation of triethylgermanium chloride. The expected chemical shifts are summarized

below.
Chemical Shift o ) o

Nucleus Multiplicity Assignment Citation
(ppm)

1H NMR ~1.3 Quartet -CHa- 2]

~1.1 Triplet -CHs [2]

3C NMR ~13 Singlet -CHa- [2]

~9 Singlet -CHs [2]

Note: The exact chemical shifts may vary slightly depending on the solvent and other
experimental conditions.
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Chemical Reactivity and Applications

Triethylgermanium chloride is a key precursor in organogermanium chemistry.[1] Its reactivity
Is primarily centered around the germanium-chlorine bond, which is susceptible to nucleophilic
attack.

Reaction with Nucleophiles

Triethylgermanium chloride readily reacts with various nucleophiles, leading to the
substitution of the chlorine atom. This reactivity is fundamental to the synthesis of a wide range

of triethylgermanium derivatives.

Nucleophile (Nu~)

Triethylgermanium Chloride + Nu-
-
(Et:GeCl) — | EtsGe-Nu

Click to download full resolution via product page

Caption: General scheme of nucleophilic substitution at the germanium center of
triethylgermanium chloride.

Synthesis of Triethylgermanium Hydride

Triethylgermanium chloride can be reduced to triethylgermanium hydride, a useful reducing
agent in organic synthesis, using reducing agents like lithium aluminum hydride (LiAIH4).
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Triethylgermanium Chloride 2. Workup > Triethylgermanium Hydride

1. LiAIH4

(EtsGeCl) (EtsGeH)
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Caption: Synthesis of triethylgermanium hydride from triethylgermanium chloride via
reduction.

Applications in Materials Science

Triethylgermanium chloride serves as a precursor for the deposition of germanium-
containing thin films and nanomaterials, which are of interest in the semiconductor industry.[1]
[10]

Conclusion

This technical guide has provided a detailed overview of triethylgermanium chloride,
encompassing its nomenclature, physicochemical properties, synthetic and purification
protocols, and key reactions. The information presented herein is intended to be a valuable
resource for researchers and professionals working with this important organogermanium
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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